Cas no 1089719-75-4 ((2S)-1-(1H-indol-6-yl)propan-2-amine)

• Product Name: (2S)-1-(1H-indol-6-yl)propan-2-amine
• CAS No: 1089719-75-4
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 5923857
• PubChem ID: 92169931
• Update Time: 2025-06-09

(2S)-1-(1H-indol-6-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (αS)-α-Methyl-1H-indole-6-ethanamine
• (2S)-1-(1H-indol-6-yl)propan-2-amine
• TJP5A2G7LQ
• 1089719-75-4
• Q27289994
• UNII-TJP5A2G7LQ
• (alphaS)-alpha-Methyl-1H-indole-6-ethanamine
• EN300-1807556
• 1H-Indole-6-ethanamine, alpha-methyl-, (alphaS)-
• 6-(2-Aminopropyl)indole, (S)-
• 1H-INDOLE-6-ETHANAMINE, .ALPHA.-METHYL-, (.ALPHA.S)-
• (S)-6-(2-aminopropyl)indole
• DTXSID401289833

• Inchi： 1S/C11H14N2/c1-8(12)6-9-2-3-10-4-5-13-11(10)7-9/h2-5,7-8,13H,6,12H2,1H3/t8-/m0/s1
• InChI Key： QCFIFKAOUKPFPU-QMMMGPOBSA-N
• SMILES： N1C2=C(C=CC(C[C@H](C)N)=C2)C=C1

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 166-168 °C
• Boiling Point: 344.5±17.0 °C(Predicted)
• pka: 17.24±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (2S)-1-(1H-indol-6-yl)propan-2-amine

(2S)-1-(1H-indol-6-yl)propan-2-amine (CAS No. 1089719-75-4): A Comprehensive Overview

(2S)-1-(1H-indol-6-yl)propan-2-amine (CAS No. 1089719-75-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-indolylalanine, is a derivative of indole and alanine, and its unique structural features make it a valuable candidate for various biological and therapeutic applications.

The chemical structure of (2S)-1-(1H-indol-6-yl)propan-2-amine consists of an indole ring attached to a propan-2-amine moiety, with the chiral center at the carbon atom adjacent to the amino group. This configuration imparts specific stereochemical properties that are crucial for its biological activity. The indole ring, a common motif in many biologically active compounds, contributes to the compound's ability to interact with various receptors and enzymes.

Recent studies have highlighted the potential of (2S)-1-(1H-indol-6-yl)propan-2-amine in modulating serotonin receptors, which are key targets in the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Serotonin receptors are G protein-coupled receptors (GPCRs) that play a central role in regulating mood, sleep, and cognitive function. The ability of (2S)-1-(1H-indol-6-yl)propan-2-amine to selectively bind to these receptors suggests its potential as a lead compound for developing novel therapeutic agents.

In addition to its interactions with serotonin receptors, (2S)-1-(1H-indol-6-yl)propan-2-amine has shown promising activity in other biological systems. For instance, it has been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that (2S)-1-(1H-indol-6-yl)propan-2-amine could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (2S)-1-(1H-indol-6-yl)propan-2-amine have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a drug candidate. Its high oral bioavailability and low toxicity make it an attractive option for further preclinical and clinical evaluation.

Clinical trials involving (2S)-1-(1H-indol-6-yl)propan-2-amine are currently underway to assess its safety and efficacy in treating various conditions. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

Beyond its therapeutic applications, (2S)-1-(1H-indol-6-yl)propan-2-amine has also been explored for its potential use in diagnostic imaging. Its ability to selectively bind to specific receptors makes it a suitable candidate for developing imaging agents that can be used to visualize and monitor disease progression in real-time. This could have significant implications for early diagnosis and personalized treatment strategies.

In conclusion, (2S)-1-(1H-indol-6-y l)propan - 2 - amine (CAS No . 10897 19 - 75 - 4) strong > is a multifaceted compound with a wide range of potential applications in medicine and diagnostics . Its unique chemical structure , coupled with its favorable biological properties , positions it as a promising lead compound for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , the future prospects for this compound appear highly promising . p >